Cas no 1807046-78-1 (2-Iodobenzo[d]oxazole-7-acetic acid)

• Product Name: 2-Iodobenzo[d]oxazole-7-acetic acid
• CAS No: 1807046-78-1
• MF: C₉H₆INO₃
• MW: 303.053314685822
• CID: 4819332
• Update Time: 2025-10-30

2-Iodobenzo[d]oxazole-7-acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-Iodobenzo[d]oxazole-7-acetic acid

• Inchi： 1S/C9H6INO3/c10-9-11-6-3-1-2-5(4-7(12)13)8(6)14-9/h1-3H,4H2,(H,12,13)
• InChI Key： KEVVKBHTXDAXJH-UHFFFAOYSA-N
• SMILES： IC1=NC2=CC=CC(CC(=O)O)=C2O1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 236
• XLogP3: 1.9
• Topological Polar Surface Area: 63.3

Additional information on 2-Iodobenzo[d]oxazole-7-acetic acid

Comprehensive Overview of 2-Iodobenzo[d]oxazole-7-acetic acid (CAS No. 1807046-78-1): Properties, Applications, and Research Insights

2-Iodobenzo[d]oxazole-7-acetic acid (CAS No. 1807046-78-1) is a specialized organic compound gaining attention in pharmaceutical and material science research. This iodinated derivative of benzo[d]oxazole exhibits unique structural features, making it valuable for drug discovery, fluorescence labeling, and catalysis. Its molecular formula, C₉H₆INO₃, combines an iodine-substituted oxazole ring with an acetic acid side chain, offering versatile reactivity for synthetic modifications.

Researchers frequently search for "2-Iodobenzo[d]oxazole-7-acetic acid synthesis" or "CAS 1807046-78-1 applications," reflecting growing interest in its potential. The compound’s iodine atom enables cross-coupling reactions (e.g., Suzuki or Sonogashira), critical for constructing complex molecules in medicinal chemistry. Recent studies highlight its role in developing PET imaging probes due to iodine’s radiolabeling compatibility, aligning with trends in precision medicine.

From a material science perspective, 2-Iodobenzo[d]oxazole-7-acetic acid serves as a precursor for organic semiconductors and luminescent materials. Its rigid oxazole core enhances electron transport properties, relevant for OLED technology—a hotspot in sustainable energy solutions. Users often inquire about "benzo[d]oxazole derivatives solubility" or "thermal stability," key factors for industrial scalability.

Quality control of CAS No. 1807046-78-1 requires stringent HPLC analysis and NMR validation, as impurities may affect downstream applications. Suppliers emphasize "high-purity 2-Iodobenzo[d]oxazole-7-acetic acid" to meet GMP standards, addressing demand from contract research organizations (CROs). Storage recommendations typically include amber vials at -20°C to prevent photodegradation, a detail frequently overlooked in literature.

Environmental and safety profiles of iodinated compounds are another trending topic. While 2-Iodobenzo[d]oxazole-7-acetic acid is not classified as hazardous, proper waste disposal protocols for halogenated waste are advised. This aligns with global green chemistry initiatives, where researchers seek "eco-friendly halogenation methods" to reduce ecological impact.

Future directions include exploring structure-activity relationships (SAR) of this compound in kinase inhibition, leveraging its ability to mimic ATP-binding motifs. Patent databases reveal growing IP activity around benzo[d]oxazole scaffolds, underscoring commercial potential. For laboratories, optimizing "cost-effective synthesis routes" remains a priority, balancing yield and purity.

In summary, 2-Iodobenzo[d]oxazole-7-acetic acid (CAS No. 1807046-78-1) bridges multiple disciplines—from bioconjugation to optoelectronics. Its adaptability to modern high-throughput screening platforms and compatibility with click chemistry further solidify its relevance. As AI-driven molecular design accelerates, this compound’s role in fragment-based drug discovery is poised to expand, answering unmet needs in oncology and neurodegenerative disease research.